molecular formula C7H12N2S B8783078 4-(1,3-Thiazol-2-yl)butan-1-amine CAS No. 60257-18-3

4-(1,3-Thiazol-2-yl)butan-1-amine

Cat. No.: B8783078
CAS No.: 60257-18-3
M. Wt: 156.25 g/mol
InChI Key: SYQVPTTZKGJDGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,3-Thiazol-2-yl)butan-1-amine is a small organic compound featuring a thiazole ring linked to a butan-1-amine chain via a methylene bridge. This structural combination makes the compound a versatile intermediate in pharmaceutical and materials chemistry .

Properties

CAS No.

60257-18-3

Molecular Formula

C7H12N2S

Molecular Weight

156.25 g/mol

IUPAC Name

4-(1,3-thiazol-2-yl)butan-1-amine

InChI

InChI=1S/C7H12N2S/c8-4-2-1-3-7-9-5-6-10-7/h5-6H,1-4,8H2

InChI Key

SYQVPTTZKGJDGY-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=N1)CCCCN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4-(1,3-Thiazol-2-yl)butan-1-amine and analogous thiazole derivatives:

Compound Name Molecular Formula Substituents/Modifications Molecular Weight (g/mol) Key Properties/Applications References
4-(1,3-Thiazol-2-yl)butan-1-amine C₇H₁₁N₃S Thiazol-2-yl + butan-1-amine chain 169.25 Intermediate for bioactive molecules
4-(1,3-Thiazol-4-yl)-1,3-thiazol-2-amine C₆H₅N₃S₂ Bithiazole system (two fused thiazole rings) 183.26 Enhanced rigidity; potential H-bonding
4-[4-(Pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine dihydrochloride C₁₂H₁₆Cl₂N₄S Pyridinyl substitution + dihydrochloride salt 306.25 Improved solubility (ionic form); coordination chemistry applications
4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine C₉H₁₃N₅S tert-Butyl group + 1,2,4-triazole substituent 231.31 Anticancer activity; steric hindrance
3-(4-(Benzo[d]thiazol-2-yl)phenyl)-5-aryl-1,3,5-oxadiazinane-4-thiones Variable Benzo[d]thiazole + oxadiazinane-thione ~350–400 (estimated) Broad-spectrum bioactivity (e.g., antitumor)

Structural and Functional Insights

Pyridinyl Substitution: The pyridinyl-thiazole hybrid (C₁₂H₁₆Cl₂N₄S) introduces a basic nitrogen atom, improving solubility in polar solvents and enabling metal coordination (e.g., in catalysis or metallodrugs) .

Bioactivity and Applications Anticancer Potential: Compounds like 4-tert-butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine demonstrate marked anticancer activity, attributed to the electron-deficient triazole ring and bulky tert-butyl group, which may disrupt DNA replication or enzyme function . Benzo[d]thiazole Derivatives: The extended aromatic system in benzo[d]thiazole-containing compounds enhances lipophilicity and membrane permeability, critical for antitumor agents .

Physicochemical Properties

  • Solubility : The dihydrochloride salt form of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine (C₁₂H₁₆Cl₂N₄S) significantly increases water solubility compared to the free base form of 4-(1,3-Thiazol-2-yl)butan-1-amine, which may be advantageous for drug formulation .
  • Molecular Weight : Lower molecular weight compounds (e.g., C₇H₁₁N₃S) are more likely to exhibit favorable pharmacokinetics, such as oral bioavailability, compared to bulkier derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.